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Cat. No.: B054172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY10512 is a potent resveratrol analog and a known inhibitor of NF-κB.[1][2][3] Proper

preparation of a stock solution is the first critical step for ensuring accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for CAY10512 due to its

solubilizing properties. This document provides a detailed protocol for the preparation, storage,

and handling of CAY10512 stock solutions in DMSO.

Chemical Properties of CAY10512
A summary of the key chemical properties of CAY10512 is presented in the table below. This

information is essential for accurate calculations and preparation of stock solutions.

Property Value Source

Molecular Formula C₁₅H₁₃FO [1][4]

Molecular Weight 228.3 g/mol [1][4]

Appearance Crystalline solid [4][5]

Solubility in DMSO 2 mg/mL [5]

Purity ≥97% [4][5]
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Experimental Protocol: Preparation of CAY10512
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of CAY10512 in DMSO. The

principles can be adapted for other desired concentrations.

3.1. Materials

CAY10512 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile, disposable pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

3.2. Calculations

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution of CAY10512 (MW = 228.3 g/mol ):

Mass (mg) = 10 mM x 1 mL x 228.3 g/mol = 2.283 mg

The following table provides the required mass of CAY10512 for preparing common stock

solution concentrations.
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Desired Stock
Concentration (mM)

Volume of DMSO (mL)
Mass of CAY10512
Required (mg)

1 1 0.2283

5 1 1.1415

10 1 2.283

20 1 4.566

3.3. Step-by-Step Procedure

Safety First: Put on appropriate PPE, including a lab coat, gloves, and safety glasses.

Weighing CAY10512: Carefully weigh out the calculated amount of CAY10512 powder using

a calibrated analytical balance. It is recommended to weigh the compound directly into a

sterile microcentrifuge tube to minimize loss.

Adding DMSO: Using a calibrated pipette, add the desired volume of sterile DMSO to the

tube containing the CAY10512 powder.

Dissolving the Compound: Close the tube tightly and vortex thoroughly until the CAY10512 is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Visually inspect the solution to ensure no solid particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2][6] When stored in DMSO, the solution is stable for 2

weeks at 4°C and 6 months at -80°C.[2][6]

3.4. Preparation of Working Solutions

For cell-based assays, it is crucial to dilute the DMSO stock solution into your culture medium.

The final concentration of DMSO in the culture medium should be kept low, typically below

0.5%, to avoid solvent-induced cytotoxicity.[7]
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Experimental Workflow and Diagrams
4.1. Stock Solution Preparation Workflow

The following diagram illustrates the key steps in preparing the CAY10512 stock solution.
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Caption: Workflow for CAY10512 Stock Solution Preparation.
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4.2. CAY10512 and the NF-κB Signaling Pathway

CAY10512 is an inhibitor of the NF-κB signaling pathway. The simplified diagram below shows

the general mechanism of NF-κB activation and the point of inhibition by CAY10512.
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Caption: Inhibition of NF-κB Pathway by CAY10512.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
CAY10512 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054172#how-to-prepare-cay10512-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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